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Compound of Interest

Cadmium chloride
Compound Name:
hemi(pentahydrate)

cat. No.: B1256902

Standard Operating Procedure: Handling
Cadmium Chloride Hemi(pentahydrate)

This document provides essential safety and logistical guidance for the handling and disposal
of Cadmium chloride hemi(pentahydrate) in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals. Adherence to these procedures is
critical to minimize risks associated with this highly toxic and carcinogenic substance.

Immediate Safety Information: Hazard Overview

Cadmium chloride hemi(pentahydrate) is a highly hazardous substance with severe acute
and chronic health effects. It is classified as:

Acutely Toxic: Toxic if swallowed and fatal if inhaled.[1]

Carcinogenic: May cause cancer.[1][2][3] The International Agency for Research on Cancer
(IARC) classifies cadmium and its compounds as Group 1: Carcinogenic to humans.[3]

Mutagenic: May cause genetic defects.[1][2]

Reproductive Toxin: May damage fertility or the unborn child.[1][2]
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o Organ Toxicant: Causes damage to organs, primarily the kidneys and respiratory system,
through prolonged or repeated exposure.[2][4]

» Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][2]

Immediate medical attention is required for any significant exposure.[1][4]

Exposure Control and Personal Protective
Equipment (PPE)

All work with Cadmium chloride hemi(pentahydrate) must be conducted in a designated
area, within a certified chemical fume hood or other approved containment system to minimize
inhalation exposure.[4][5] Facilities must be equipped with an emergency eyewash station and
a safety shower.[4][6]

The following table summarizes the minimum required PPE for handling this compound.
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Protection Type Specification Rationale

NIOSH-approved N100 or P3
particulate respirator for any
operations that may generate ) ) )
) ) Protects against the inhalation
Respiratory dust.[5][7] A full-face supplied i
i ] ) of dust, which can be fatal.[1]
air respirator should be used if
it's the sole means of

protection.[5][7]

Chemical safety goggles.[6][8] L
_ _ Prevents eye irritation and
Eye & Face A face shield may be required ]
potential burns from contact.[6]
for splash hazards.[7]

Impervious gloves (e.g., Nitrile
rubber).[6][9] Gloves must be

Hand inspected before use and

Prevents skin irritation and

] ] absorption of the chemical.[6]
removed properly to avoid skin

contact.[7]

A standard, fully-buttoned lab

coat is the minimum ) o
_ Protects against contamination
requirement.[8][9] For large ) )
Body -~ ] of skin and personal clothing.
quantities or spill cleanup, a 6]

complete chemical-resistant

suit is necessary.[7][8]

Occupational Exposure Limits

Workplace exposure should be kept below the established limits. Monitoring may be required to
ensure compliance.
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Organization Limit Type Value
OSHA (PEL) 8-hour Time-Weighted Average  0.005 mg/m?3[10]
. ] 0.01 mg/m3 (total particulate)
ACGIH (TLV) 8-hour Time-Weighted Average
[10][11]
o Lowest feasible
NIOSH (REL) Recommended Exposure Limit

concentration[10]

Immediately Dangerous to Life

NIOSH (IDLH) of Health

9 mg/m3[10][11]

Operational Plan: Step-by-Step Handling Protocol

4.1. Preparation and Handling

o Designate Area: Cordon off and clearly label the designated area for handling Cadmium

chloride.

o Engineering Controls: Ensure the chemical fume hood is operational and certified before

beginning work.

e Don PPE: Put on all required PPE as specified in Section 2.

o Handling: Handle the chemical with extreme caution, minimizing the creation of dust.[4][6]

Use tools and techniques that prevent aerosolization.

o Hygiene: Do not eat, drink, or smoke in the designated area.[1][5] Wash hands thoroughly

with soap and water immediately after handling is complete and before leaving the

laboratory.[2][7]

4.2. Storage

o Store Cadmium chloride hemi(pentahydrate) in a tightly closed, properly labeled

container.[1][8]

e The storage location must be a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents.[6][11]
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e The storage area must be locked and accessible only to authorized personnel.[1][8]

Workflow for Safe Handling and Emergency
Response
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Start: Prepare to Handle
Cadmium Chloride

Y

Assess Task & Risks
(e.g., weighing, solution prep)

Don Required PPE:
- Respirator (N100/P3)
- Goggles & Lab Coat
- Nitrile Gloves

Work in Certified
Chemical Fume Hood

Perform Task
(Minimize Dust Generation)

Task Complete?

Decontaminate Work Area Emergency Occurs?
& Equipment (Spill, Exposure)

Dispose of Waste as

Hazardous (Labeled Container) Spill Response Personnel Exposure

Move to Fresh Air / Use Eyewash/Shower
Remove Contaminated Clothing
Seek Immediate Medical Attention

Large Spill: Evacuate & Call EH&S

DS [P iy Small Spill (i hood): Use Spill Kit

Y

Wash Hands Thoroughly ( Report Incident to Supervisor ):

End of Procedure

Click to download full resolution via product page

Caption: Workflow for handling Cadmium chloride and responding to emergencies.
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Emergency and Disposal Plan

5.1. Spill Management

Small Spill (within a fume hood): Trained personnel wearing full PPE should use a spill kit to
gently moisten the spilled material or use a HEPA-filtered vacuum for cleanup to avoid
generating dust.[3][10] Collect the material in a sealed, labeled container for hazardous
waste disposal.[3]

Large Spill (outside of a fume hood): Immediately evacuate the area and secure access.[3]
Alert colleagues and contact your institution's Environmental Health & Safety (EH&S) office
or local emergency services.[3][9] Do not attempt to clean it up yourself.[9]

5.2. First Aid for Exposure

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,
administer artificial respiration (avoiding mouth-to-mouth) and seek immediate medical
attention.[4][8]

Skin Contact: Immediately flush the affected skin with copious amounts of water for at least
15 minutes while removing contaminated clothing and shoes.[4][6] Seek medical attention.[4]

Eye Contact: Immediately flush eyes with large amounts of water at an emergency eyewash

station for at least 15 minutes, lifting the upper and lower eyelids.[4][6] Seek immediate
medical attention.[4]

e Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with
water.[4] Call a poison control center or seek immediate medical attention.[1]

5.3. Disposal Plan

o Waste Classification: All Cadmium chloride hemi(pentahydrate) waste, including empty
containers and contaminated materials (e.g., gloves, wipes, absorbent pads), must be
treated as hazardous waste.[4][6]

o Collection: Collect all waste in a clearly labeled, sealed, and chemically compatible
container.[5]
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» Disposal: Arrange for disposal through a licensed professional hazardous waste disposal
service.[5][7] Do not dispose of this material down the drain or in regular trash. Adhere to all
local, state, and federal regulations for hazardous waste disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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